7,7-Diphenyl-2,5-dioxa-8-azaspiro[3.4]octane

• IUPAC Name: 7,7-diphenyl-2,5-dioxa-8-azaspiro[3.4]octane
• InChI: InChI=1S/C17H17NO2/c1-3-7-14(8-4-1)17(15-9-5-2-6-10-15)13-20-16(18-17)11-19-12-16/h1-10,18H,11-13H2
• InChI Key: NDZQPOIWVNPTIC-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CO1)NC(CO2)(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol

Description

“7,7-Diphenyl-2,5-dioxa-8-azaspiro[3.4]octane” is a chemical compound. Its CAS Number is 1556097-38-1. The compound is related to 2,5-Dioxa-8-azaspiro[3.4]octane, which has the molecular formula C5H9NO2.

Scientific Research Applications

Antibacterial Evaluation

A study focusing on the synthesis, spectral characterization, and in vitro antibacterial evaluation of triaza and dioxa aza spiro derivatives, including compounds related to 7,7-Diphenyl-2,5-dioxa-8-azaspiro[3.4]octane, demonstrated these compounds' potential for combating bacterial infections. The compounds showed significant antibacterial activity against strains such as Proteus mirabilis, Klebsiella oxytoca, Staphylococcus aureus, and Salmonella paratyphi, with one compound exhibiting exceptional in vitro antibacterial activity across all tested species (Natarajan, Balachandravinayagam, Ganesan, & Selvaraju, 2021).

Corrosion Inhibition

Research into the inhibition properties of spirocyclopropane derivatives for mild steel protection in acidic environments revealed that certain derivatives offer effective corrosion inhibition. This application is particularly relevant in the context of green chemistry, aiming to utilize environmentally friendly substances for industrial applications. The study detailed the synthesis of novel compounds and their comprehensive evaluation using various techniques, indicating the compounds' effectiveness at certain concentrations and conditions (Chafiq et al., 2020).

Drug Discovery

In the realm of chemistry-driven drug discovery, the diversity-oriented synthesis of azaspirocycles has been explored. Such syntheses involve the condensation of N-diphenylphosphinoylimines, alkynes, zirconocene hydrochloride, and diiodomethane, leading to heterocyclic azaspirocycles like 5-azaspiro[2.4]heptanes, 5-azaspiro-[2.5]octanes, and 5-azaspiro[2.6]nonanes. These functionalized pyrrolidines, piperidines, and azepines serve as valuable scaffolds for the development of new pharmaceuticals, showcasing the versatility of azaspiro compounds in medicinal chemistry (Wipf, Stephenson, & Walczak, 2004).

Nonlinear Optical Materials

The discovery of new crystal forms of organic nonlinear optical materials, such as 8-(4‘-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane (APDA), highlights the potential of spiro compounds in the development of advanced materials. These materials, characterized by noncentrosymmetric crystal structures, exhibit promising properties for nonlinear optical applications. The research provides insights into the molecular alignment and interactions within the crystals, contributing to the understanding and optimization of their optical characteristics (Kagawa et al., 1996).

Safety and Hazards

The safety data sheet for “7,7-Diphenyl-2,5-dioxa-8-azaspiro[3.4]octane” suggests that it should be handled with care. Any clothing contaminated by the product should be immediately removed, and the person should move out of the dangerous area.